Cas no 155814-22-5 (3-Chloro-4-fluorocinnamic acid)

• Product Name: 3-Chloro-4-fluorocinnamic acid
• CAS No: 155814-22-5
• MF: C₉H₆ClFO₂
• MW: 200.594145298004
• MDL: MFCD01631393
• CID: 135183
• PubChem ID: 2063883
• Update Time: 2025-10-28

3-Chloro-4-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluorocinnamic acid
• 2-Propenoicacid, 3-(3-chloro-4-fluorophenyl)-, (2E)-
• 3-(3-chloro-4-fluorophenyl)acrylic acid
• trans-3-(3-Chloro-4-fluorophenyl)-2-propenoic acid
• RARECHEM BK HW 0061
• (E)-3-(3-Chloro-4-fluorophenyl)-2-propenoic acid
• (2E)-3-(3-chloro-4-fluorophenyl)prop-2-enoic acid
• (e)-3-(3-chloro-4-fluorophenyl)acrylic acid
• 3-(3-chloro-4-fluoro-phenyl)-acrylic acid
• 3-(3-chloro-4-fluorophenyl)prop-2-enoic acid
• 3-Chloro-4-fluorocinnamicacid
• PubChem4071
• OYFKFZBXVYKVCD-DUXPYHPUSA-N
• SBB092665
• 7815AA
• (E)-3-chl
• SCHEMBL1167815
• A21750
• (E)-3-(3-chloro-4-fluoro-phenyl)-acrylic acid
• SCHEMBL1167812
• 58537-11-4
• (E)-3-chloro-4-fluorocinnamic acid
• (E)-3-(3-chloro-4-fluorophenyl)prop-2-enoic acid
• AKOS001082084
• PS-6304
• AMY3007
• EN300-11138
• AB01329157-02
• CS-0044946
• Z2942852367
• MFCD01631393
• BP-12809
• 155814-22-5
• 2-Propenoic acid, 3-(3-chloro-4-fluorophenyl)-, (2E)-
• trans 4-fluoro-3-chloro-cinnamic acid
• CK2533
• 3-(3-Chloro-4-fluorophenyl)prop-2-enoic acid, 3-(3-Chloro-4-fluorophenyl)acrylic acid
• NCGC00337674-01
• EN300-832975

• MDL： MFCD01631393
• Inchi： 1S/C9H6ClFO2/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： OYFKFZBXVYKVCD-DUXPYHPUSA-N
• SMILES： ClC1=C(C=CC(/C=C/C(=O)O)=C1)F

Computed Properties

• Exact Mass: 200.00400
• Monoisotopic Mass: 200.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.420
• Melting Point: 173-175°C
• Boiling Point: 326 ºC
• Flash Point: 151 ºC
• Refractive Index: 1.604
• PSA: 37.30000
• LogP: 2.57690

3-Chloro-4-fluorocinnamic acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-Chloro-4-fluorocinnamic acid

Professional Introduction to 3-Chloro-4-fluorocinnamic acid (CAS No. 155814-22-5)

3-Chloro-4-fluorocinnamic acid, identified by its chemical abstracts service number CAS No. 155814-22-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the class of cinnamic acid derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both chlorine and fluorine substituents in its molecular structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The structural features of 3-Chloro-4-fluorocinnamic acid contribute to its reactivity and utility in various chemical transformations. The chlorine atom at the third position and the fluorine atom at the fourth position create a favorable environment for nucleophilic substitution reactions, which are commonly employed in the synthesis of more complex molecules. This characteristic has been exploited in the development of novel pharmaceutical agents, where such intermediates serve as building blocks for active pharmaceutical ingredients (APIs).

In recent years, there has been a growing interest in exploring the pharmacological potential of cinnamic acid derivatives. Studies have demonstrated that these compounds exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The introduction of halogen atoms into the cinnamic acid backbone enhances these effects, making 3-Chloro-4-fluorocinnamic acid a promising candidate for further investigation.

One of the most compelling areas of research involving 3-Chloro-4-fluorocinnamic acid is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The unique structural features of 3-Chloro-4-fluorocinnamic acid make it an ideal scaffold for such inhibitors, as it allows for selective binding to kinase active sites.

Moreover, the fluorine atom in 3-Chloro-4-fluorocinnamic acid has been shown to improve metabolic stability and bioavailability of drug candidates. Fluoro-substituted compounds often exhibit enhanced pharmacokinetic properties, which can lead to more effective therapeutic outcomes. This has prompted researchers to incorporate fluorine into a wide range of drug molecules, and 3-Chloro-4-fluorocinnamic acid is no exception.

The synthesis of 3-Chloro-4-fluorocinnamic acid typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination and fluorination of cinnamic acid derivatives, followed by purification steps such as recrystallization or column chromatography. Advances in synthetic methodologies have enabled the production of this compound on an industrial scale, making it more accessible for research and development purposes.

In conclusion, 3-Chloro-4-fluorocinnamic acid (CAS No. 155814-22-5) is a versatile and highly valuable compound with significant implications in pharmaceutical chemistry. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.